1-(4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-2-yl)-N,N-dimethylethanamine

• Molecular Formula: C14H22ClN3
• Molecular Weight: 267.80 g/mol
• IUPAC Name: 1-(4-chloro-6,6-dimethyl-7,8-dihydro-5H-quinazolin-2-yl)-N,N-dimethylethanamine
• InChI: InChI=1S/C14H22ClN3/c1-9(18(4)5)13-16-11-6-7-14(2,3)8-10(11)12(15)17-13/h9H,6-8H2,1-5H3
• InChI Key: ORBQSDJASLQJPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=C(CC(CC2)(C)C)C(=N1)Cl)N(C)C

Description

1-(4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-2-yl)-N,N-dimethylethanamine is a useful research compound. Its molecular formula is C14H22ClN3 and its molecular weight is 267.80 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-[1-(dimethylamino)ethyl]-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-4-ol (50 mg, 0.20 mmol) in a mixture of chloroform (1.5 mL) and phosphorous oxychloride (0.5 mL) was heated to reflux for 90 minutes. After cooling to room temperature the reaction mixture was concentrated and the residue was partitioned between saturated aqueous sodium bicarbonate (20 mL) and ethyl acetate (20 mL). The mixture was stirred for 15 minutes and pH was maintained above 7 by the addition of solid sodium bicarbonate. The organic layer was separated and washed with water (10 mL) and brine, dried over sodium sulfate, filtered and concentrated to give 1-(4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-2-yl)-N,N-dimethylethanamine (46 mg, 85%). MS (EI) for C14H22ClN3: 268 (MH+).